Cas no 2034486-39-8 (4-bromo-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide)

• Product Name: 4-bromo-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide
• CAS No: 2034486-39-8
• MF: C₁₅H₁₁BrN₂OS₂
• MW: 379.2946
• CID: 5351031
• Update Time: 2025-05-20

4-bromo-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]thiophene-2-carboxamide
• 4-bromo-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)thiophene-2-carboxamide
• 4-bromo-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C15H11BrN2OS2/c16-12-5-14(21-9-12)15(19)18-7-10-4-11(8-17-6-10)13-2-1-3-20-13/h1-6,8-9H,7H2,(H,18,19)
• InChI Key： FJAAOJHUJMQBFP-UHFFFAOYSA-N
• SMILES： BrC1=C([H])SC(=C1[H])C(N([H])C([H])([H])C1C([H])=NC([H])=C(C2=C([H])C([H])=C([H])S2)C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 3.7
• Topological Polar Surface Area: 98.5

Additional information on 4-bromo-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide

4-Bromo-N-{[5-(Thiophen-2-yl)Pyridin-3-yl]Methyl}Thiophene-2-Carboxamide: A Comprehensive Overview

4-Bromo-N-{[5-(Thiophen-2-yl)Pyridin-3-yl]Methyl}Thiophene-2-Carboxamide, with the CAS number 2034486-39-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and analytical chemistry. This compound is characterized by its unique structure, which incorporates a bromine atom, a thiophene ring, and a pyridine moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery, material synthesis, and as a building block for advanced chemical structures.

The compound's structure is notable for its heterocyclic framework, which includes a thiophene ring fused with a pyridine ring. This arrangement imparts unique electronic properties to the molecule, making it an attractive candidate for various chemical reactions. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive compounds, particularly in the development of anticancer agents and anti-inflammatory drugs. The bromine atom in the structure also plays a critical role in enabling various substitution reactions, which are essential for tailoring the molecule's properties for specific applications.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The process typically involves the bromination of a thiophene derivative followed by coupling with a pyridine-containing intermediate. Researchers have optimized these reaction conditions to achieve high yields and purity levels. For instance, recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability.

The compound's stability and reactivity have been extensively studied under various conditions. It has been found to exhibit excellent thermal stability, making it suitable for high-temperature applications. Additionally, its reactivity towards nucleophilic substitution reactions has been exploited in the development of novel materials with tailored electronic properties. For example, researchers have used this compound as a building block for constructing advanced polymers and coordination complexes.

In the realm of pharmacology, this compound has shown promising results in preliminary studies. Its ability to interact with specific biological targets has led to investigations into its potential as an anticancer agent. Recent research has demonstrated that it can inhibit key enzymes involved in cancer cell proliferation, suggesting its potential as a lead compound for drug development. Furthermore, its anti-inflammatory properties have been explored in preclinical models, highlighting its versatility as a therapeutic agent.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics. Researchers have incorporated it into organic semiconductors and light-emitting diodes (LEDs), where it has demonstrated enhanced performance compared to traditional materials. The compound's ability to form stable charge transfer complexes has also been leveraged in the development of advanced sensors and energy storage devices.

In terms of environmental impact, this compound has been assessed for its biodegradability and toxicity profiles. Studies indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic life at concentrations typically encountered in industrial settings. These findings are crucial for ensuring its safe handling and disposal during large-scale production.

The growing interest in this compound is reflected in the increasing number of research publications dedicated to its synthesis, characterization, and applications. Collaborative efforts between academic institutions and industry partners have further accelerated its development as a valuable chemical entity. As research continues to uncover new potential uses, this compound is poised to play an increasingly important role across multiple disciplines.

In conclusion, 4-Bromo-N-{[5-(Thiophen-2-yl)Pyridin-3-yl]Methyl}Thiophene-2-Carboxamide represents a versatile and innovative chemical entity with diverse applications across various fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to reveal new insights into its properties and uses, this compound is likely to remain at the forefront of scientific innovation for years to come.